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Compound of Interest

Compound Name: CLP290

Cat. No.: B606730 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling novel chemical compounds. This document provides a

comprehensive guide to the personal protective equipment (PPE), operational protocols, and

disposal plans for the KCC2 activator, CLP290. Adherence to these guidelines is crucial for

minimizing risk and ensuring a safe research environment.

While specific toxicology data for CLP290 in humans is not readily available, it is prudent to

handle this research compound with the care required for potentially hazardous powdered

chemicals. Toxicology studies in rats have not indicated obvious drug-related side effects.[1]

Nevertheless, a comprehensive approach to safety is essential.

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling CLP290 in a laboratory

setting.
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PPE Category Recommended Equipment Specifications

Eye Protection Safety Glasses or Goggles
Must have side shields to

protect against splashes.

Hand Protection Nitrile Gloves

Should be powder-free and

inspected for integrity before

each use.

Body Protection Laboratory Coat
Should be fully buttoned to

provide maximum coverage.

Respiratory Protection N95 Respirator or higher

Recommended when weighing

or handling the powder outside

of a chemical fume hood to

prevent inhalation.

Operational Plan: Safe Handling of CLP290 Powder
A systematic approach to handling CLP290 powder minimizes the risk of accidental exposure

and contamination. The following protocol outlines the essential steps for safe handling.

Experimental Protocol: Weighing and Preparing CLP290
Solutions

Preparation:

Designate a specific area for handling CLP290, preferably within a certified chemical fume

hood.

Ensure all necessary equipment, including an analytical balance, spatulas, weigh boats,

and solvent dispensers, are clean and readily accessible within the designated area.

Verify that an appropriate chemical spill kit is available nearby.

Weighing the Compound:

Don all required PPE as outlined in the table above.
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Place a clean weigh boat on the analytical balance and tare to zero.

Carefully transfer the desired amount of CLP290 powder to the weigh boat using a clean

spatula. Avoid creating dust.

Once the desired weight is achieved, securely close the primary container of CLP290.

Solution Preparation:

Transfer the weighed CLP290 powder into a suitable vessel for dissolution.

Slowly add the desired solvent (e.g., DMSO, ethanol) to the powder.

Gently agitate the mixture until the CLP290 is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Post-Handling:

Wipe down the work surface and any equipment used with a suitable decontaminating

solution.

Dispose of all contaminated disposable materials, such as weigh boats and gloves, in the

designated chemical waste container.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Disposal Plan
Proper disposal of chemical waste is critical to protect personnel and the environment. All

materials contaminated with CLP290 must be treated as chemical waste.
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Waste Type Disposal Container Disposal Procedure

Solid Waste
Labeled, sealed, and puncture-

resistant container

Includes contaminated gloves,

weigh boats, paper towels, and

any other solid materials that

have come into contact with

CLP290.

Liquid Waste

Labeled, sealed, and

chemically compatible

container

Includes unused CLP290

solutions and solvent rinsates

from cleaning contaminated

glassware.

Sharps Waste
Labeled, puncture-proof

sharps container

Includes any needles or other

sharp objects contaminated

with CLP290.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"CLP290," and the approximate quantity. Follow your institution's specific guidelines for the

final collection and disposal of chemical waste.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of CLP290, from

initial preparation to final disposal.

Preparation Handling Cleanup & Disposal

Designate Work Area Gather Materials Don PPE Weigh CLP290 Powder Prepare Solution Decontaminate Surfaces Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of CLP290.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b606730?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848609/
https://www.benchchem.com/product/b606730#personal-protective-equipment-for-handling-clp290
https://www.benchchem.com/product/b606730#personal-protective-equipment-for-handling-clp290
https://www.benchchem.com/product/b606730#personal-protective-equipment-for-handling-clp290
https://www.benchchem.com/product/b606730#personal-protective-equipment-for-handling-clp290
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

